Cas no 668971-23-1 (3-Isoxazolecarboxylic acid, 5-(3-methyl-2-thienyl)-, methyl ester)

• Product Name: 3-Isoxazolecarboxylic acid, 5-(3-methyl-2-thienyl)-, methyl ester
• CAS No: 668971-23-1
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 1718946
• PubChem ID: 76852682
• Update Time: 2025-04-21

3-Isoxazolecarboxylic acid, 5-(3-methyl-2-thienyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(3-methyl-2-thienyl)-, methyl ester
• 3-isoxazolecarboxylic acid,5-(3-methyl-2-thienyl)-,methyl ester
• 668971-23-1

• Inchi： 1S/C10H9NO3S/c1-6-3-4-15-9(6)8-5-7(11-14-8)10(12)13-2/h3-5H,1-2H3
• InChI Key： DRUWKTSRBXYZEM-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1=CC(C(=O)OC)=NO1

Computed Properties

• Exact Mass: 223.03037
• Monoisotopic Mass: 223.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 52.33